4-fluoro-N-[2-(4-methylphenyl)-1,3-benzoxazol-5-yl]benzamide

• IUPAC Name: 4-fluoro-N-[2-(4-methylphenyl)-1,3-benzoxazol-5-yl]benzamide
• InChI: InChI=1S/C21H15FN2O2/c1-13-2-4-15(5-3-13)21-24-18-12-17(10-11-19(18)26-21)23-20(25)14-6-8-16(22)9-7-14/h2-12H,1H3,(H,23,25)
• InChI Key: JODAGZOUDUJGQW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC3=C(O2)C=CC(=C3)NC(=O)C4=CC=C(C=C4)F
• Molecular Formula: C21H15FN2O2
• Molecular Weight: 346.4 g/mol

Description

4-fluoro-N-[2-(4-methylphenyl)-1,3-benzoxazol-5-yl]benzamide is a chemical compound that has received significant interest in scientific research due to its potential applications in the field of medicine. This compound belongs to the class of benzoxazoles and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 4-fluoro-N-[2-(4-methylphenyl)-1,3-benzoxazol-5-yl]benzamide is not fully understood. However, it has been suggested that the compound exerts its pharmacological effects by modulating various signaling pathways in the body. It has been reported to inhibit the activity of various enzymes and receptors involved in inflammation and pain, which may contribute to its analgesic and anti-inflammatory effects.
Biochemical and Physiological Effects:
4-fluoro-N-[2-(4-methylphenyl)-1,3-benzoxazol-5-yl]benzamide has been found to exhibit various biochemical and physiological effects. It has been reported to inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, which are involved in the pathogenesis of various inflammatory diseases. The compound has also been found to inhibit the activity of COX-2, an enzyme involved in the production of prostaglandins, which are mediators of pain and inflammation.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-fluoro-N-[2-(4-methylphenyl)-1,3-benzoxazol-5-yl]benzamide in lab experiments is its ability to selectively target specific signaling pathways involved in inflammation and pain. This makes it a valuable tool for studying the molecular mechanisms underlying these processes. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for research on 4-fluoro-N-[2-(4-methylphenyl)-1,3-benzoxazol-5-yl]benzamide. One area of interest is the development of more potent and selective analogs of this compound, which may have improved pharmacological properties. Another area of research is the investigation of the compound's potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, further studies are needed to elucidate the compound's mechanism of action and its potential side effects.

Synthesis Methods

The synthesis of 4-fluoro-N-[2-(4-methylphenyl)-1,3-benzoxazol-5-yl]benzamide involves the condensation of 4-fluoro-2-nitroaniline with 4-methylphenylacetic acid in the presence of a suitable condensing agent. The resulting intermediate is then cyclized with the help of a dehydrating agent to yield the final product. This method has been reported to yield the compound in good yields and purity.

Scientific Research Applications

4-fluoro-N-[2-(4-methylphenyl)-1,3-benzoxazol-5-yl]benzamide has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit antitumor, anti-inflammatory, and analgesic activities. The compound has also been reported to have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.